![molecular formula C14H18N2O6S B2379794 N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-nitrobenzenesulfonamide CAS No. 899734-07-7](/img/structure/B2379794.png)
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
A new synthetic method to obtain functionally substituted 1,4,2-dioxazoles from vinyl aryl ethers and hydroxamic acids was proposed. The target heterocycles were formed under mild conditions in good yields. It was shown that ring closure occurs via the formation of aroxy (methyl) arylhydroxamates as intermediates .Scientific Research Applications
Synthesis and Characterization in Chemistry
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-4-nitrobenzenesulfonamide is involved in the synthesis and characterization of various chemical compounds. For example, Canpolat and Kaya (2004) explored its use in preparing vic-dioxime ligands containing different heteroatoms (N,O), forming metal complexes with elements like Co, Ni, Cu, and Zn (Canpolat & Kaya, 2004).
Bacterial Biofilm Inhibition and Cytotoxicity
Abbasi et al. (2020) synthesized derivatives of this compound for bacterial biofilm inhibition and cytotoxicity assessment. Their results indicated that some synthesized molecules displayed inhibitory action against biofilms of bacterial strains like Escherichia coli and Bacillus subtilis, as well as mild cytotoxicity (Abbasi et al., 2020).
Development of Hypoxic Cell Selective Cytotoxic Agents
Saari et al. (1991) worked on developing nitrobenzenesulfonamides, including this compound, as hypoxic cell selective cytotoxic agents. They aimed to target hypoxic tumor cells, exploring the compound's efficacy in vitro and in vivo (Saari et al., 1991).
Synthesis of Spiromorpholinotetrahydropyran Derivatives
Reddy et al. (2014) reported the synthesis of spiromorpholinotetrahydropyran derivatives using this compound. This research highlighted the potential of the compound in creating novel chemical structures (Reddy et al., 2014).
Synthesis of Antibacterial Agents
Abbasi et al. (2016) synthesized N-substituted sulfonamides with a benzodioxane moiety, including this compound, to explore their antibacterial potential. These compounds showed potent therapeutic potential against various bacterial strains (Abbasi et al., 2016).
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-4-nitrobenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O6S/c17-16(18)11-3-5-13(6-4-11)23(19,20)15-9-12-10-21-14(22-12)7-1-2-8-14/h3-6,12,15H,1-2,7-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVCKKVOCJNPMLA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)OCC(O2)CNS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.